Cas no 2034527-39-2 (N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide)

• Product Name: N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide
• CAS No: 2034527-39-2
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 5353753
• Update Time: 2025-06-25

N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide
• N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2,5-dimethylbenzamide
• N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide

• Inchi： 1S/C19H21NO2/c1-13-7-8-14(2)17(9-13)18(21)20-12-19(22)10-15-5-3-4-6-16(15)11-19/h3-9,22H,10-12H2,1-2H3,(H,20,21)
• InChI Key： SNFUWSLCDJQCOT-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C=C(C)C=CC=2C)=O)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 394
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide

N-(2-Hydroxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl-2,5-Dimethylbenzamide: A Comprehensive Overview

The compound N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide (CAS No. 2034527-39-2) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide group with a hydroxyl-substituted indenyl moiety. The molecule's structure not only imparts distinctive chemical properties but also opens avenues for its use in advanced materials and drug development.

Recent studies have highlighted the importance of N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide in the field of organic synthesis. Researchers have explored its role as a versatile building block for constructing complex molecular architectures. The compound's ability to undergo various functional group transformations has made it a valuable intermediate in the synthesis of bioactive molecules and advanced polymers.

The synthesis of N-(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl-2,5-dimethylbenzamide involves a multi-step process that typically begins with the preparation of the indenyl derivative. This is followed by a condensation reaction with 2,5-dimethylbenzoyl chloride to form the final product. The reaction conditions are optimized to ensure high yield and purity, making this compound accessible for large-scale production.

One of the most intriguing aspects of this compound is its physical and chemical properties. The presence of the hydroxyl group on the indenyl ring introduces hydrogen bonding capabilities, which significantly influence the compound's solubility and stability. Additionally, the dimethyl substitution on the benzamide group enhances lipophilicity, making it suitable for applications requiring both hydrophilic and lipophilic interactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of N-(2-hydroxy-2,3-dihydro-1H-inden-2-Yl)methyl-2,5-dimethylbenzamide with unprecedented accuracy. These studies have revealed insights into its electronic distribution and reactivity patterns, paving the way for its use in electrochemical applications such as organic light-emitting diodes (OLEDs) and sensors.

In terms of biological activity, N-(2-hydroxy...) has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Its unique structure allows for selective interactions with biomolecular targets, making it a candidate for drug discovery programs. Researchers are currently exploring its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.

The environmental impact of N-(...)methyl... has also been a topic of recent research. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its biodegradation pathways and long-term ecological effects.

In conclusion, N-(...)methyl... (CAS No. 20345...) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features make it an invaluable tool in organic synthesis and materials science. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both academic and industrial frontiers.